Cobalt;gold

• CAS No.: 918539-18-1
• Molecular Formula: AuCo2
• Molecular Weight: 314.83296 g/mol
• IUPAC Name: cobalt;gold
• InChI: InChI=1S/Au.2Co
• InChI Key: BUVUZDCXWZMOSN-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Au]

Description

Cobalt-gold compounds are a class of materials that combine the unique properties of cobalt and gold. Cobalt is a transition metal known for its magnetic properties, high melting point, and catalytic activity. Gold, on the other hand, is renowned for its conductivity, resistance to oxidation, and biocompatibility. When combined, these elements can form compounds with a wide range of applications in various fields, including catalysis, electronics, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt-gold compounds can be synthesized through various methods, including chemical vapor deposition, co-precipitation, and hydrothermal synthesis. One common method involves the reduction of cobalt and gold salts in the presence of a reducing agent such as sodium borohydride. The reaction conditions, such as temperature, pH, and concentration of reactants, can be adjusted to control the size and morphology of the resulting nanoparticles.

Industrial Production Methods: In industrial settings, cobalt-gold compounds are often produced using large-scale chemical vapor deposition techniques. This method involves the decomposition of cobalt and gold precursors at high temperatures to form thin films or nanoparticles. The process is highly controlled to ensure uniformity and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Cobalt-gold compounds undergo various chemical reactions, including oxidation, reduction, and substitution. For example, cobalt in the compound can be oxidized to form cobalt oxide, while gold remains in its metallic state due to its resistance to oxidation.

Common Reagents and Conditions: Common reagents used in the reactions of cobalt-gold compounds include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various ligands for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions of cobalt-gold compounds include cobalt oxides, cobalt-gold alloys, and various coordination complexes. These products have diverse applications in catalysis, electronics, and medicine.

Scientific Research Applications

Electroplating Applications

Cobalt-Gold Electrolytes:
Cobalt-gold electrolytes, such as AURUNA® 311, are used in electroplating processes, particularly for stainless steel and nickel-based alloys. These electrolytes provide a strong activation effect, allowing for effective gold plating on materials that are typically difficult to activate. The resulting coatings are characterized by their ductility, low porosity, and corrosion resistance .

Key Features:

• Suitable for both strike gold layers and thick coatings.
• Applicable in rack and barrel operations as well as reel-to-reel plating.
• Compliant with RoHS standards.

Applications:

• Electrical contacts.
• Stainless steel components.
• Springs made from stainless steel.

Nanotechnology

Hybrid Nanoparticles:
Cobalt ferrite decorated with gold nanoparticles demonstrates promising properties for various applications in nanotechnology. These hybrid nanoparticles exhibit high chemical stability and can be synthesized through multiple deposition cycles of gold on cobalt ferrite surfaces. The size and density of the gold clusters can be controlled by adjusting the number of deposition cycles .

Research Findings:

• Gold clusters grow in size with increased deposition cycles (e.g., from 2.12 nm after one cycle to 2.46 nm after ten cycles).
• The optical properties of these nanoparticles are influenced by the presence of gold, shifting absorption peaks due to surface interactions.

Alloy Production

Influence of Cobalt in Gold Alloys:
Cobalt is known to enhance the formability of gold alloys when added in small concentrations (typically less than 1.5% by weight). Research indicates that cobalt acts as a grain refiner in gold-iron-cobalt alloys, improving their mechanical properties and ductility during processing .

Case Study Insights:

• An alloy of Au-24.5% Fe with 0.5% Co showed improved hardness and formability compared to its counterparts without cobalt.
• The microstructure analysis revealed finer structures due to the presence of cobalt, leading to enhanced performance characteristics.

Catalysis

Gold-Supported Cobalt Oxide:
Gold-supported cobalt oxide has been studied for its catalytic properties, particularly in oxidation reactions. The synergy between gold nanoparticles and cobalt oxides enhances catalytic activity significantly .

Photocatalytic Systems:
Recent developments have shown that combining gold nanoparticles with cobalt porphyrin creates highly efficient photocatalytic systems for hydrogen evolution reactions. This system utilizes visible light effectively due to the unique properties imparted by the combination of cobalt and gold .

Summary Table of Applications

Application Area	Description	Key Benefits
Electroplating	Use of cobalt-gold electrolytes for plating on stainless steel and nickel	Ductile, low-porosity coatings
Nanotechnology	Hybrid nanoparticles with controlled gold deposition on cobalt ferrite	Enhanced stability and optical properties
Alloy Production	Cobalt improves formability in gold alloys	Increased hardness and ductility
Catalysis	Gold-supported cobalt oxide for oxidation reactions	Enhanced catalytic activity

Mechanism of Action

The mechanism of action of cobalt-gold compounds depends on their specific application. In catalysis, the compounds provide active sites for chemical reactions, enhancing the reaction rate and selectivity. In biological applications, cobalt-gold nanoparticles can target specific cells or tissues, delivering therapeutic agents directly to the site of action. The molecular targets and pathways involved vary depending on the specific compound and application.

Comparison with Similar Compounds

Cobalt-gold compounds are unique due to the combination of properties from both cobalt and gold. Similar compounds include cobalt-silver and cobalt-platinum compounds, which also exhibit unique catalytic and electronic properties. cobalt-gold compounds are particularly valued for their biocompatibility and resistance to oxidation, making them suitable for medical and biological applications.

List of Similar Compounds:

• Cobalt-silver compounds
• Cobalt-platinum compounds
• Cobalt-nickel compounds
• Cobalt-copper compounds

Biological Activity

Cobalt and gold are two transition metals that have garnered significant attention in the field of biochemistry and pharmacology due to their unique biological activities. This article explores the biological activity of cobalt and gold, particularly focusing on their coordination compounds and nanoalloys, which exhibit various therapeutic potentials.

Cobalt Compounds

Cobalt complexes, especially those in oxidation state +3, have been extensively studied for their antiviral and antibacterial properties. These complexes can interact with biological systems in several ways:

• Antiviral Activity : Cobalt(III) complexes have shown promising results against viruses. For instance, cobalt bis(1,2-carbollides) demonstrated significant inhibition of HIV protease, a critical enzyme for viral maturation. In vitro studies indicated an effective concentration (EC50) of 250 nM for HIV-1 inhibition, suggesting a strong potential for therapeutic applications against HIV .
• Antibacterial Activity : Research indicates that cobalt complexes exhibit broad-spectrum antibacterial properties. The coordination of cobalt with various ligands enhances its lipophilicity, improving its ability to penetrate bacterial membranes. For example, certain cobalt(III) complexes were found to be more effective than their corresponding free ligands in inhibiting bacterial growth .

Table 1: Biological Activities of Cobalt Complexes

Compound Type	Activity Type	Target Pathogen/Condition	EC50 (nM)
Cobalt bis(1,2-carbollide)	Antiviral	HIV-1	250
Cobalt(III) complex	Antibacterial	Various bacteria	N/A

Gold Compounds

Gold nanoparticles (AuNPs) and gold-cobalt nanoalloys have emerged as novel materials with significant biological activity:

• Nanotoxicity : Studies have shown that gold-cobalt nanoalloys can induce alterations in tumor-initiating genes and antioxidant enzyme activities. This suggests a potential for both therapeutic applications and toxicity assessments in cancer treatments .
• Photothermal Therapy : Recent research into gold-cobalt ferrite nanocomposites has demonstrated their effectiveness in photothermal therapy. These composites showed a temperature increase of 8.2 K under laser irradiation, leading to a 22% reduction in cell viability after treatment. This highlights their potential in multimodal cancer therapies combining magnetic and photothermal effects .

Table 2: Biological Activities of Gold-Cobalt Nanoalloys

Compound Type	Activity Type	Mechanism/Effect	Temperature Increase (K)
Gold-Cobalt Nanoalloy	Photothermal Therapy	Cell viability reduction	8.2
Gold-Cobalt Nanoalloy	Nanotoxicity	Genetic alterations	N/A

The mechanisms underlying the biological activities of cobalt and gold compounds are multifaceted:

• Cobalt's Mechanisms : The antiviral activity of cobalt complexes may involve interference with viral entry or replication processes. For example, cobalt's ability to disrupt the interaction between viral glycoproteins and cellular receptors has been hypothesized as a key mechanism .
• Gold's Mechanisms : The enhanced activity observed in gold-supported cobalt oxide is attributed to the oxidation state of cobalt ions during catalytic processes. Specifically, Co(IV) cations are believed to play a crucial role in electrochemical reactions such as the oxygen evolution reaction (OER) .

Case Studies

• Cobalt Complexes Against HIV : A study involving cobalt bis(1,2-carbollides) highlighted its efficacy as an HIV protease inhibitor, providing insights into its structural interactions with the enzyme .
• Gold-Cobalt Ferrite Nanocomposites : Research demonstrated that these composites could effectively reduce cancer cell viability through photothermal effects, indicating their potential for cancer therapy applications .